Cas no 648924-57-6 (Benzamide, N-([1,1'-biphenyl]-3-ylmethyl)-2-hydroxy-3-methyl-)
648924-57-6 structure
Product Name:Benzamide, N-([1,1'-biphenyl]-3-ylmethyl)-2-hydroxy-3-methyl-
CAS No:648924-57-6
MF:C21H19NO2
MW:317.381065607071
CID:412109
PubChem ID:57721669
Update Time:2025-04-19
Benzamide, N-([1,1'-biphenyl]-3-ylmethyl)-2-hydroxy-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N-([1,1'-biphenyl]-3-ylmethyl)-2-hydroxy-3-methyl-
- 2-hydroxy-3-methyl-N-[(3-phenylphenyl)methyl]benzamide
- N-[([1,1'-Biphenyl]-3-yl)methyl]-2-hydroxy-3-methylbenzamide
- 648924-57-6
- SCHEMBL13812771
- DTXSID30727713
-
- Inchi: 1S/C21H19NO2/c1-15-7-5-12-19(20(15)23)21(24)22-14-16-8-6-11-18(13-16)17-9-3-2-4-10-17/h2-13,23H,14H2,1H3,(H,22,24)
- InChI Key: WYNUGONLFVGSBW-UHFFFAOYSA-N
- SMILES: OC1C(C)=CC=CC=1C(NCC1C=CC=C(C2C=CC=CC=2)C=1)=O
Computed Properties
- Exact Mass: 317.14167
- Monoisotopic Mass: 317.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33
Benzamide, N-([1,1'-biphenyl]-3-ylmethyl)-2-hydroxy-3-methyl- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
648924-57-6 (Benzamide, N-([1,1'-biphenyl]-3-ylmethyl)-2-hydroxy-3-methyl-) Related Products
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